Cas no 71332-62-2 ( )
structure
Product Name:
CAS No:71332-62-2
MF:C14H21Br2NO
MW:379.130642652512
CID:976289
PubChem ID:17389414
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-bromophenyl)-2-oxoethyl]-triethylazanium,bromide
- [2-(4-bromophenyl)-2-oxoethyl]-triethylazanium
- AGN-PC-01GAYY
- AmbscZ-023285
- NSC201838
- NSC-201838
- 2-(4-Bromophenyl)-N,N,N-triethyl-2-oxoethan-1-aminium bromide
- 71332-62-2
- DTXSID10589578
-
-
- Inchi: 1S/C14H21BrNO.BrH/c1-4-16(5-2,6-3)11-14(17)12-7-9-13(15)10-8-12;/h7-10H,4-6,11H2,1-3H3;1H/q+1;/p-1
- InChI Key: QXJBIDQMCQXUPF-UHFFFAOYSA-M
- SMILES: BrC1C=CC(=CC=1)C(C[N+](CC)(CC)CC)=O.[Br-]
Computed Properties
- Exact Mass: 298.08073
- Monoisotopic Mass: 376.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 234
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- PSA: 17.07
- LogP: 0.51230
Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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